Cas no 306729-95-3 (2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide)

• Product Name: 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide
• CAS No: 306729-95-3
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 4644935
• Update Time: 2025-08-05

2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(cyclohexylthio)-N-(3-nitrophenyl)-
• 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide

• Inchi： 1S/C14H18N2O3S/c17-14(10-20-13-7-2-1-3-8-13)15-11-5-4-6-12(9-11)16(18)19/h4-6,9,13H,1-3,7-8,10H2,(H,15,17)
• InChI Key： DOBUVUNXVIABDZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CSC1CCCCC1

Additional information on 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide

Introduction to 2-(Cyclohexylsulfanyl)-N-(3-Nitrophenyl)acetamide (CAS No. 306729-95-3)

2-(Cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide, with the CAS number 306729-95-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexyl sulfide moiety and a nitrophenyl amide group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide typically involves a multi-step process, starting with the reaction of cyclohexanethiol with an appropriate acyl chloride or acid anhydride to form the sulfide intermediate. Subsequently, this intermediate is reacted with 3-nitroaniline under suitable conditions to yield the final product. The synthetic route can be optimized for yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of its physical properties, 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide is a white crystalline solid with a melting point ranging from 115°C to 118°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics are crucial for its use in various formulations and biological assays.

The biological activity of 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. Additionally, it has been shown to exhibit significant analgesic effects in animal models of pain, suggesting its potential for treating chronic pain conditions.

Beyond its anti-inflammatory and analgesic properties, 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

The safety profile of 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(cyclohexylsulfanyl)-N-(3-nitrophenyl)acetamide (CAS No. 306729-95-3) is a versatile compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in the advancement of modern medicine.